2-chloro-N-{1-[1-(3-pyridinylmethyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide

• IUPAC Name: 2-chloro-N-[2-[1-(pyridin-3-ylmethyl)piperidin-4-yl]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C21H22ClN5O/c22-19-6-2-1-5-18(19)21(28)25-20-7-11-24-27(20)17-8-12-26(13-9-17)15-16-4-3-10-23-14-16/h1-7,10-11,14,17H,8-9,12-13,15H2,(H,25,28)
• InChI Key: NEZOFZLQKNVHFZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=CC=N2)NC(=O)C3=CC=CC=C3Cl)CC4=CN=CC=C4
• Molecular Formula: C21H22ClN5O
• Molecular Weight: 395.9 g/mol

Description

2-chloro-N-{1-[1-(3-pyridinylmethyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide is a chemical compound with a molecular formula of C23H24ClN5O. It is a potent and selective inhibitor of the protein kinase CK1δ, which is involved in various cellular processes including circadian rhythm regulation, cell division, and DNA damage response.

Mechanism of Action

The mechanism of action of 2-chloro-N-{1-[1-(3-pyridinylmethyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide involves the inhibition of CK1δ, which is a serine/threonine protein kinase that plays a crucial role in various cellular processes. CK1δ is involved in the regulation of the circadian clock, cell division, DNA damage response, and apoptosis. Inhibition of CK1δ by this compound can disrupt these processes and lead to the death of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as to inhibit the growth and invasion of cancer cells. It also has neuroprotective effects in animal models of neurodegenerative diseases, and can regulate circadian rhythms.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-{1-[1-(3-pyridinylmethyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide in lab experiments is its potency and selectivity for CK1δ. This allows for precise targeting of this protein kinase and can lead to more specific results. However, one limitation is the potential for off-target effects, as CK1δ has multiple substrates and functions in various cellular processes.

Future Directions

There are several future directions for the study of 2-chloro-N-{1-[1-(3-pyridinylmethyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide. One direction is the development of more potent and selective inhibitors of CK1δ for use in cancer therapy and other diseases. Another direction is the investigation of the role of CK1δ in other cellular processes and diseases, and the potential for targeting this protein kinase in these contexts. Additionally, the potential for combination therapy with other drugs or modalities should be explored.

Synthesis Methods

The synthesis of 2-chloro-N-{1-[1-(3-pyridinylmethyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide involves the reaction of 2-chloro-5-nitrobenzoic acid with 1-(3-pyridinylmethyl)-4-piperidone in the presence of sodium hydride and dimethylformamide. The resulting intermediate is then treated with 3-(1H-pyrazol-5-yl)aniline in the presence of palladium on carbon and hydrogen gas to yield the final product.

Scientific Research Applications

2-chloro-N-{1-[1-(3-pyridinylmethyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, including breast cancer, lung cancer, and leukemia. It also has potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, as well as in the regulation of circadian rhythms.